Cas no 191604-91-8 (2-Methoxy-5-(trifluoromethoxy)benzoyl chloride)

2-Methoxy-5-(trifluoromethoxy)benzoyl chloride structure
191604-91-8 structure
Product Name:2-Methoxy-5-(trifluoromethoxy)benzoyl chloride
CAS No:191604-91-8
MF:C9H6ClF3O3
MW:254.590352535248
CID:3142781
PubChem ID:3580596
Update Time:2025-08-05

2-Methoxy-5-(trifluoromethoxy)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

    • 2-Methoxy-5-(trifluoromethoxy)benzoyl chloride
    • JS-4301
    • 2-Methoxy-5-trifluoromethoxybenzoyl Chloride
    • 2-methoxy-5-(trifluoromethoxy)benzoylchloride
    • AKOS015956950
    • SCHEMBL2580242
    • DTXSID801246801
    • 191604-91-8
    • MDL: MFCD04115959
    • Inchi: 1S/C9H6ClF3O3/c1-15-7-3-2-5(16-9(11,12)13)4-6(7)8(10)14/h2-4H,1H3
    • InChI Key: RUAKPPHFBCDTSH-UHFFFAOYSA-N
    • SMILES: ClC(C1C=C(C=CC=1OC)OC(F)(F)F)=O

Computed Properties

  • Exact Mass: 253.9957562Da
  • Monoisotopic Mass: 253.9957562Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 35.5Ų

2-Methoxy-5-(trifluoromethoxy)benzoyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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